Cas no 2749695-55-2 (Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide)
Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide
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- Inchi: 1S/C12H16BrClN2O2/c13-10-6-5-9(8-11(10)14)18-7-3-1-2-4-12(17)16-15/h5-6,8H,1-4,7,15H2,(H,16,17)
- InChI Key: OCHZGJARVSOVEY-UHFFFAOYSA-N
- SMILES: C(NN)(=O)CCCCCOC1=CC=C(Br)C(Cl)=C1
Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-21699-1G |
6-(4-Bromo-3-chlorophenoxy)-hexanoic acid hydrazide |
2749695-55-2 | >95% | 1g |
£1202.00 | 2025-02-08 |
Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide
Comprehensive Analysis of Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide (CAS No. 2749695-55-2)
The compound Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide (CAS No. 2749695-55-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a hydrazide functional group and a 4-bromo-3-chlorophenoxy moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.
In recent years, the demand for hydrazide derivatives has surged due to their versatility in drug discovery and material science. The 6-(4-bromo-3-chlorophenoxy)hexanoic acid hydrazide stands out for its potential as a building block in synthesizing antimicrobial agents and enzyme inhibitors. Researchers are particularly intrigued by its ability to interact with biological targets, a trait shared by other phenoxy-based compounds used in modern therapeutics.
The synthesis of CAS 2749695-55-2 involves multi-step organic reactions, often starting from 6-chlorohexanoic acid or similar precursors. Its hydrazide group offers reactivity for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like this serve as critical starting points for lead optimization.
Environmental considerations are paramount in today's chemical research. The bromo-chloro aromatic component of this compound warrants careful study regarding biodegradation pathways. Current literature suggests that such halogenated phenoxy structures may undergo microbial degradation under specific conditions, making them candidates for green chemistry approaches when properly designed.
From an analytical perspective, Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide presents interesting challenges for characterization. Advanced techniques like LC-MS and NMR spectroscopy are typically employed to confirm its structure and purity. These methods are frequently searched by analytical chemists working with similar complex organic molecules, reflecting the compound's technical relevance.
The compound's potential extends to material science applications. Its aromatic and aliphatic components could contribute to the development of specialty polymers with tailored properties. This intersects with the booming interest in smart materials, particularly those responsive to environmental stimuli, where such molecular architectures may offer unique advantages.
Regulatory aspects surrounding CAS 2749695-55-2 require attention as research progresses. While not currently classified as hazardous, proper handling protocols should be established given its organohalogen nature. This mirrors broader industry concerns about chemical safety and responsible research practices, topics that dominate contemporary scientific discourse.
Future research directions for this compound may explore its structure-activity relationships in greater depth. Computational chemistry approaches, including molecular docking studies, could predict its interactions with biological targets. Such investigations align with the pharmaceutical industry's push toward computer-aided drug design, a hot topic in medicinal chemistry circles.
The commercial availability of Hexanoic acid, 6-(4-bromo-3-chlorophenoxy)-, hydrazide remains limited, reflecting its status as a research chemical. However, custom synthesis services increasingly list such specialty intermediates in their catalogs, responding to growing demand from academic and industrial researchers working on next-generation therapeutics.
In conclusion, 2749695-55-2 represents an intriguing case study in modern chemical research. Its structural features and potential applications touch upon multiple trending topics in science, from targeted drug discovery to sustainable chemistry. As research continues, this compound may well emerge as a valuable tool in addressing some of today's most pressing scientific challenges.
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